Cas no 52250-76-7 (Propane, 1-bromo-2-(2-bromoethoxy)-)

Propane, 1-bromo-2-(2-bromoethoxy)- structure
52250-76-7 structure
Product Name:Propane, 1-bromo-2-(2-bromoethoxy)-
CAS No:52250-76-7
MF:C5H10Br2O
MW:245.94030046463
CID:360092
PubChem ID:4083837
Update Time:2025-04-19

Propane, 1-bromo-2-(2-bromoethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Propane, 1-bromo-2-(2-bromoethoxy)-
    • 1-bromo-2-(2-bromoethoxy)propane
    • 52250-76-7
    • AKOS024355563
    • SCHEMBL21114495
    • DTXSID10399134
    • Inchi: 1S/C5H10Br2O/c1-5(4-7)8-3-2-6/h5H,2-4H2,1H3
    • InChI Key: GMBJMUXHZUREOG-UHFFFAOYSA-N
    • SMILES: BrCC(C)OCCBr

Computed Properties

  • Exact Mass: 243.9098
  • Monoisotopic Mass: 243.91
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 4
  • Complexity: 49.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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